Cas no 628-48-8 (trans-Glutaconic Acid)

• Product Name: trans-Glutaconic Acid
• CAS No: 628-48-8
• MF: C₅H₆O₄
• MW: 130.098742008209
• MDL: MFCD00002784
• CID: 508643
• PubChem ID: 24862986
• Update Time: 2025-06-26

trans-Glutaconic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Pentenedioic acid,(2E)-
• Glutaconic Acid
• trans-Glutaconic Acid
• (E)-2-Pentenedioic acid
• (E)-Glutaconate
• (E)-glutaconic acid
• [3H]-Glutaconic acid
• 2-Pentenedioic acid
• pent-2-dienoic acid
• pent-2-enedioic acid
• trans-Glutaconate

• MDL： MFCD00002784
• Inchi： 1S/C5H6O4/c6-4(7)2-1-3-5(8)9/h1-2H,3H2,(H,6,7)(H,8,9)/b2-1+
• InChI Key： XVOUMQNXTGKGMA-OWOJBTEDSA-N
• SMILES： OC(C/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 130.02658
• Monoisotopic Mass: 130.026609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 74.6

Experimental Properties

• Melting Point: 137-139 °C (lit.)
• PSA: 74.6

trans-Glutaconic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on trans-Glutaconic Acid

Professional Introduction to trans-Glutaconic Acid (CAS No. 628-48-8)

trans-Glutaconic Acid, with the chemical formula C₅H₄O₄, is a significant organic compound widely recognized for its applications in pharmaceuticals, polymer chemistry, and industrial processes. Its CAS number, CAS No. 628-48-8, uniquely identifies it in chemical databases and ensures precise classification and handling in research and manufacturing environments.

The compound is an unsaturated dicarboxylic acid, characterized by a conjugated double bond system between the two carboxyl groups. This structural feature contributes to its unique reactivity and makes it a valuable intermediate in organic synthesis. The presence of two carboxyl groups also allows for diverse chemical modifications, enabling the development of various derivatives with tailored properties.

In recent years, trans-Glutaconic Acid has garnered attention in the field of pharmaceutical research due to its potential applications as a precursor for bioactive molecules. Studies have highlighted its role in the synthesis of non-proteinogenic amino acids, which are increasingly being explored for their therapeutic benefits. For instance, derivatives of trans-Glutaconic Acid have been investigated for their ability to modulate enzyme activity and inhibit the growth of certain pathogens.

The compound's utility extends beyond pharmaceuticals into the realm of polymer chemistry. Researchers have utilized trans-Glutaconic Acid as a monomer in the synthesis of polyesters and polyamides, leveraging its ability to form stable cross-linkages. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace materials and biodegradable packaging.

Moreover, trans-Glutaconic Acid has been explored in environmental science for its potential in biodegradation processes. Its structural flexibility allows it to participate in various redox reactions, which can be harnessed to break down environmental pollutants. Recent studies have demonstrated its efficacy in facilitating the degradation of persistent organic pollutants under controlled conditions.

The industrial production of trans-Glutaconic Acid typically involves the oxidation of cyclohexane or its derivatives using strong oxidizing agents. Advances in catalytic processes have improved the efficiency and sustainability of these reactions, reducing waste generation and energy consumption. Such innovations align with global efforts to promote green chemistry principles.

In conclusion, trans-Glutaconic Acid (CAS No. 628-48-8) is a versatile compound with far-reaching applications across multiple scientific disciplines. Its unique chemical properties make it indispensable in pharmaceutical synthesis, polymer development, and environmental remediation. As research continues to uncover new methodologies and applications, the significance of this compound is expected to grow even further.